2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone

• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[[5-[(4-methylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C24H21N3O2S/c1-18-12-14-21(15-13-18)29-16-23-25-26-24(27(23)20-10-6-3-7-11-20)30-17-22(28)19-8-4-2-5-9-19/h2-15H,16-17H2,1H3
• InChI Key: YMBDKNDJNJIXSK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)C4=CC=CC=C4

Description

2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone, also known as MPPT, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is not fully understood. However, studies have suggested that 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has been shown to have various biochemical and physiological effects. Studies have shown that 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone can inhibit the activity of certain enzymes involved in cancer cell proliferation, induce apoptosis in cancer cells, and have anti-inflammatory and antioxidant properties. Additionally, 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone in lab experiments is its low toxicity profile, which makes it a safe compound to work with. Additionally, 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is relatively easy to synthesize, making it a cost-effective compound to use in research. However, one of the limitations of using 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone in lab experiments is the lack of understanding of its exact mechanism of action, which hinders its further development as a therapeutic agent.

Future Directions

There are several future directions for the study of 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone. One potential direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, further studies could be conducted to investigate the potential use of 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone in the treatment of various inflammatory and oxidative stress-related diseases. Finally, studies could be conducted to investigate the potential use of 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone in combination with other therapeutic agents to enhance its anticancer properties.

Synthesis Methods

The synthesis of 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone involves a multi-step process that includes the reaction of 4-methylphenol with formaldehyde, followed by the reaction of the resulting product with phenylhydrazine to form 4-methylphenoxyacetylphenylhydrazine. The final step involves the reaction of 4-methylphenoxyacetylphenylhydrazine with thiosemicarbazide to form 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone.

Scientific Research Applications

2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has anticancer properties and can induce apoptosis in cancer cells. Additionally, 2-({5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.